Cas no 1332609-10-5 (3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride)

• Product Name: 3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride
• CAS No: 1332609-10-5
• MF: C₁₆H₁₇ClN₂
• MW: 272.772582769394
• CID: 1028577
• PubChem ID: 57364510
• Update Time: 2025-04-20

3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(((1-Phenylethyl)amino)methyl)benzonitrile hydrochloride
• BS-44246
• Benzonitrile, 3-[[(1-phenylethyl)amino]methyl]-, hydrochloride (1:1)
• 3-[(1-phenylethylamino)methyl]benzonitrile;hydrochloride
• 3-((1-phenylethylamino)methyl)benzonitrile hcl
• SB81967
• 3-[(1-Phenyl-ethylamino)-methyl]-benzonitrile HCl
• 1332609-10-5
• 3-{[(1-PHENYLETHYL)AMINO]METHYL}BENZONITRILE HYDROCHLORIDE
• 3-(((1-Phenylethyl)amino)methyl)benzonitrilehydrochloride
• AKOS015995044
• 3-[(1-Phenyl-ethylamino)-methyl]-benzonitrile hydrochloride
• G11688
• 3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride

• Inchi： 1S/C16H16N2.ClH/c1-13(16-8-3-2-4-9-16)18-12-15-7-5-6-14(10-15)11-17;/h2-10,13,18H,12H2,1H3;1H
• InChI Key： PNIKCLORPCZYCA-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=C(C#N)C=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.1080262g/mol
• Monoisotopic Mass: 272.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds